Cleavage and polyadenylation specificity factor subunit 1 (250-258)
Description
Cleavage and polyadenylation specificity factor subunit 1
Scientific Research Applications
Complex Protein Interactions in Polyadenylation
CPSF1 plays a crucial role in mRNA precursor polyadenylation, a two-step reaction requiring multiple protein factors. It is part of a large complex that includes Cleavage Stimulation Factor (CstF) and Symplekin, suggesting a role in assembling the polyadenylation machinery (Takagaki & Manley, 2000).
Role in 3'‐End Cleavage and Polyadenylation
CPSF1, as part of the Cleavage and Polyadenylation Factor (CPF), includes subunits necessary for pre-mRNA 3'‐end processing. This includes participating in cleavage site recognition, suggesting an essential role in mRNA maturation (Barabino, Ohnacker, & Keller, 2000).
Regulation of 3′ UTR Length
CPSF1 contributes to controlling the length of mRNA 3′ UTRs, a crucial aspect of gene expression and cellular function. The loss-of-function of specific CPSF1 subunits results in significant changes in mRNA 3′ UTR lengths, affecting polyadenylation site usage (Gruber, Martin, Keller, & Zavolan, 2012).
Activation of the Endonuclease in mRNA 3′ Ends
CPSF1 is vital for the activation of the endonuclease that defines mRNA 3′ ends, requiring incorporation into a specific protein complex for functional pre-mRNA cleavage (Hill et al., 2019).
Regulation of Polyadenylation by Hu Proteins
CPSF1's function is influenced by the presence of Hu proteins, which regulate polyadenylation and mRNA stability, showing a complex regulatory network for mRNA processing (Zhu, Zhou, Hasman, & Lou, 2007).
Role in Alternative Polyadenylation and Cellular Signaling
CPSF1, particularly in plants, plays a crucial role in alternative polyadenylation, impacting gene expression. It is also suggested to be involved in oxidative stress and defense responses, linking physiological processes with APA (Chakrabarti & Hunt, 2015).
properties
sequence |
KVHPVIWSL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Cleavage and polyadenylation specificity factor subunit 1 (250-258) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
